Cas no 51278-28-5 (Sodium S-pentyl sulfurothioate)

• Product Name: Sodium S-pentyl sulfurothioate
• CAS No: 51278-28-5
• MF: C₅H₁₁NaO₃S₂
• MW: 206.258810281754
• CID: 5039277
• Update Time: 2025-07-09

Sodium S-pentyl sulfurothioate Chemical and Physical Properties

Names and Identifiers

• Sodium S-pentyl sulfurothioate
• Thiosulfuric acid S-pentyl O-sodium salt

• Inchi： 1S/C5H12O3S2.Na/c1-2-3-4-5-9-10(6,7)8;/h2-5H2,1H3,(H,6,7,8);/q;+1/p-1
• InChI Key： RMRKFRQZQVLXNL-UHFFFAOYSA-M
• SMILES： S(CCCCC)S(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 161
• Topological Polar Surface Area: 90.9

Additional information on Sodium S-pentyl sulfurothioate

Sodium S-pentyl sulfurothioate (CAS No. 51278-28-5): A Comprehensive Overview of Its Properties and Applications

Sodium S-pentyl sulfurothioate (CAS No. 51278-28-5) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as sodium pentylthiosulfate, belongs to the class of organosulfur compounds, which are widely recognized for their unique chemical properties and versatility. The CAS No. 51278-28-5 serves as a unique identifier for this compound, ensuring accurate identification in scientific literature and commercial transactions.

The growing interest in Sodium S-pentyl sulfurothioate is driven by its potential applications in fields such as agriculture, material science, and chemical synthesis. Recent trends in sustainable chemistry and green synthesis have further highlighted the importance of organosulfur compounds like 51278-28-5, as they often exhibit lower environmental impact compared to traditional alternatives. Researchers are particularly interested in its role as a sulfur donor in catalytic processes, which aligns with the global push toward eco-friendly industrial practices.

One of the most frequently asked questions about Sodium S-pentyl sulfurothioate revolves around its solubility and stability under different conditions. Studies indicate that this compound is highly soluble in polar solvents such as water and ethanol, making it suitable for aqueous-phase reactions. Its stability at room temperature further enhances its practicality for laboratory and industrial use. These properties are critical for applications in pharmaceutical intermediates and specialty chemicals, where precise control over reaction conditions is essential.

Another area of interest is the synthesis of Sodium S-pentyl sulfurothioate. The compound is typically prepared through the reaction of pentyl mercaptan with sodium thiosulfate, a process that has been optimized for high yield and purity. This synthesis route is favored due to its scalability and cost-effectiveness, which are key considerations for commercial production. The CAS No. 51278-28-5 ensures that this compound can be reliably sourced and standardized across different suppliers.

In the context of agricultural applications, Sodium S-pentyl sulfurothioate has been explored as a potential plant growth regulator and soil amendment. Its ability to release sulfur in a controlled manner makes it a valuable tool for addressing sulfur deficiencies in crops, a common issue in modern agriculture. This aligns with the increasing demand for sustainable farming solutions that minimize environmental impact while maximizing crop yield.

The material science community has also shown interest in 51278-28-5 for its potential use in polymer modification and corrosion inhibition. Its sulfur-containing structure can enhance the properties of certain polymers, such as thermal stability and mechanical strength. Additionally, its role as a corrosion inhibitor is being investigated for applications in metal protection, particularly in harsh environments.

From a safety and handling perspective, Sodium S-pentyl sulfurothioate is generally considered stable under normal conditions. However, like all chemicals, proper storage and handling procedures should be followed to ensure safety. The CAS No. 51278-28-5 provides a reliable reference for accessing safety data sheets (SDS) and other regulatory information, which are essential for compliance with global chemical standards.

In summary, Sodium S-pentyl sulfurothioate (CAS No. 51278-28-5) is a versatile compound with a wide range of applications, from agriculture to material science. Its unique properties, such as solubility, stability, and sulfur-donating capability, make it a valuable asset in both research and industry. As the demand for sustainable and eco-friendly chemicals continues to grow, compounds like 51278-28-5 are likely to play an increasingly important role in shaping the future of chemical innovation.